Cas no 1261474-02-5 (4-(Bromomethyl)-2-cyanobenzylamine)

• Product Name: 4-(Bromomethyl)-2-cyanobenzylamine
• CAS No: 1261474-02-5
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 4982471
• Update Time: 2025-05-20

4-(Bromomethyl)-2-cyanobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-cyanobenzylamine

• Inchi： 1S/C9H9BrN2/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H,4-5,11H2
• InChI Key： AEWGQZYAENKNTC-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CN)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8

Additional information on 4-(Bromomethyl)-2-cyanobenzylamine

Introduction to 4-(Bromomethyl)-2-cyanobenzylamine (CAS No. 1261474-02-5)

4-(Bromomethyl)-2-cyanobenzylamine, with the CAS number 1261474-02-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, which include a bromomethyl group, a cyano group, and an amino group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 4-(Bromomethyl)-2-cyanobenzylamine is C₉H₉BrN₂, and its molecular weight is approximately 218.08 g/mol. The presence of the bromomethyl group provides a reactive site for further functionalization, while the cyano and amino groups offer additional opportunities for chemical modification and biological activity tuning.

In recent years, 4-(Bromomethyl)-2-cyanobenzylamine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of small molecules targeting specific biological pathways. For instance, researchers have explored its utility in the development of inhibitors for various enzymes and receptors, such as kinases and G protein-coupled receptors (GPCRs).

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Bromomethyl)-2-cyanobenzylamine as a key intermediate in the synthesis of a novel class of kinase inhibitors. These inhibitors demonstrated potent activity against specific kinases involved in cancer progression, making them promising candidates for further preclinical and clinical evaluation. The study also emphasized the importance of the bromomethyl group in enhancing the binding affinity and selectivity of the final compounds.

Beyond its role in kinase inhibition, 4-(Bromomethyl)-2-cyanobenzylamine has also shown promise in the development of GPCR modulators. GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. A recent publication in Chemical Biology reported the synthesis of several derivatives of 4-(Bromomethyl)-2-cyanobenzylamine that exhibited high potency and selectivity for specific GPCRs. These findings underscore the potential of this compound as a platform for designing novel therapeutic agents targeting GPCR-related diseases.

The synthetic versatility of 4-(Bromomethyl)-2-cyanobenzylamine has also been leveraged in the development of fluorescent probes and imaging agents. Researchers have utilized its reactive bromomethyl group to conjugate it with various fluorophores, creating probes that can be used to visualize specific cellular targets or track molecular interactions in real-time. This application has significant implications for both basic research and drug discovery, as it allows for more detailed insights into cellular processes and drug mechanisms.

In addition to its applications in drug discovery, 4-(Bromomethyl)-2-cyanobenzylamine has also been investigated for its potential use in materials science. Its unique chemical structure makes it suitable for incorporation into polymers and other advanced materials, where it can impart specific functional properties such as enhanced mechanical strength or improved thermal stability. Recent studies have explored its use in the development of conductive polymers and nanocomposites, highlighting its potential as a multifunctional building block.

The safety profile of 4-(Bromomethyl)-2-cyanobenzylamine is another important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe use in laboratory settings. Researchers should follow standard safety protocols when working with this compound to minimize any potential risks.

In conclusion, 4-(Bromomethyl)-2-cyanobenzylamine (CAS No. 1261474-02-5) is a highly versatile compound with a wide range of applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.